4-fluoro-N-((2-hydroxy-7-methylquinolin-3-yl)methyl)-N-(pyridin-3-ylmethyl)benzenesulfonamide

• IUPAC Name: 4-fluoro-N-[(7-methyl-2-oxo-1H-quinolin-3-yl)methyl]-N-(pyridin-3-ylmethyl)benzenesulfonamide
• InChI: InChI=1S/C23H20FN3O3S/c1-16-4-5-18-12-19(23(28)26-22(18)11-16)15-27(14-17-3-2-10-25-13-17)31(29,30)21-8-6-20(24)7-9-21/h2-13H,14-15H2,1H3,(H,26,28)
• InChI Key: NGSAHPTVDWEONI-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC2=C(C=C1)C=C(C(=O)N2)CN(CC3=CN=CC=C3)S(=O)(=O)C4=CC=C(C=C4)F
• Molecular Formula: C23H20FN3O3S
• Molecular Weight: 437.5 g/mol

Description

4-fluoro-N-((2-hydroxy-7-methylquinolin-3-yl)methyl)-N-(pyridin-3-ylmethyl)benzenesulfonamide is a synthetic organic compound that belongs to the class of sulfonamides. These compounds are known for their diverse applications in medicinal chemistry, particularly as antimicrobial agents. The presence of fluorine, quinoline, and pyridine moieties in its structure suggests potential biological activity and utility in various scientific research fields.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 4-fluoro-N-((2-hydroxy-7-methylquinolin-3-yl)methyl)-N-(pyridin-3-ylmethyl)benzenesulfonamide typically involves multi-step organic reactions. A common synthetic route might include:

Formation of the quinoline derivative: Starting from a suitable precursor, such as 2-hydroxy-7-methylquinoline, through a series of reactions including nitration, reduction, and methylation.

Introduction of the sulfonamide group: Reacting the quinoline derivative with a sulfonyl chloride, such as 4-fluorobenzenesulfonyl chloride, under basic conditions to form the sulfonamide linkage.

Attachment of the pyridine moiety: Coupling the intermediate with a pyridine derivative, such as pyridin-3-ylmethylamine, using a coupling reagent like EDCI (1-ethyl-3-(3-dimethylaminopropyl)carbodiimide) in the presence of a base.

Industrial Production Methods

Industrial production of this compound would likely involve optimization of the above synthetic route to ensure high yield and purity. This might include:

Scaling up the reactions: Using larger reaction vessels and optimizing reaction conditions (temperature, pressure, solvent, etc.).

Purification processes: Employing techniques such as recrystallization, chromatography, and distillation to achieve the desired purity.

Chemical Reactions Analysis

Types of Reactions

4-fluoro-N-((2-hydroxy-7-methylquinolin-3-yl)methyl)-N-(pyridin-3-ylmethyl)benzenesulfonamide can undergo various chemical reactions, including:

Oxidation: The hydroxyl group on the quinoline ring can be oxidized to form a quinone derivative.

Reduction: The nitro group (if present in intermediates) can be reduced to an amine.

Substitution: The fluorine atom can be substituted with other nucleophiles under appropriate conditions.

Common Reagents and Conditions

Oxidizing agents: Potassium permanganate (KMnO4), chromium trioxide (CrO3).

Reducing agents: Hydrogen gas (H2) with a palladium catalyst (Pd/C), sodium borohydride (NaBH4).

Nucleophiles: Sodium methoxide (NaOMe), potassium tert-butoxide (KOtBu).

Major Products

Oxidation products: Quinone derivatives.

Reduction products: Amino derivatives.

Substitution products: Compounds with different substituents replacing the fluorine atom.

Scientific Research Applications

Chemistry: As a building block for the synthesis of more complex molecules.

Biology: As a probe to study biological processes involving sulfonamides.

Medicine: Potential use as an antimicrobial agent due to the presence of the sulfonamide group.

Industry: Use in the development of new materials with specific properties.

Mechanism of Action

The mechanism of action of 4-fluoro-N-((2-hydroxy-7-methylquinolin-3-yl)methyl)-N-(pyridin-3-ylmethyl)benzenesulfonamide would depend on its specific application. In medicinal chemistry, sulfonamides typically inhibit the enzyme dihydropteroate synthase, which is involved in the synthesis of folic acid in bacteria. This inhibition leads to the disruption of bacterial growth and replication.

Comparison with Similar Compounds

Similar Compounds

Sulfanilamide: A simple sulfonamide with antimicrobial properties.

Sulfamethoxazole: A sulfonamide used in combination with trimethoprim as an antibiotic.

4-fluorobenzenesulfonamide: A simpler analog with a fluorine atom on the benzene ring.

Uniqueness

4-fluoro-N-((2-hydroxy-7-methylquinolin-3-yl)methyl)-N-(pyridin-3-ylmethyl)benzenesulfonamide is unique due to the combination of the fluorine atom, quinoline, and pyridine moieties in its structure. This combination may confer unique biological activities and properties not found in simpler sulfonamides.